Cas no 6883-54-1 (methyl 5-acetyl-2,4-dihydroxybenzoate)

• Product Name: methyl 5-acetyl-2,4-dihydroxybenzoate
• CAS No: 6883-54-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 2109521
• PubChem ID: 12482079
• Update Time: 2025-04-21

methyl 5-acetyl-2,4-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-acetyl-2,4-dihydroxybenzoate
• 5-acetyl-2,4-dihydroxy-benzoic acid methyl ester
• ALPBVTMNNRPKOJ-UHFFFAOYSA-N
• 4H8HAT6BZT
• Benzoic acid,5-acetyl-2,4-dihydroxy-,methyl ester
• 6883-54-1
• beta-Resorcylic acid,5-acetyl-,methyl ester
• SCHEMBL383838
• DA-32384

• Inchi： 1S/C10H10O5/c1-5(11)6-3-7(10(14)15-2)9(13)4-8(6)12/h3-4,12-13H,1-2H3
• InChI Key： ALPBVTMNNRPKOJ-UHFFFAOYSA-N
• SMILES： OC1=CC(=C(C(=O)OC)C=C1C(C)=O)O

Computed Properties

• Exact Mass: 210.05282342Da
• Monoisotopic Mass: 210.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8Ų